1-cyclopentyl-2-ethynylbenzene
Overview
Description
1-cyclopentyl-2-ethynylbenzene (1-CPEB) is an organic compound that has been studied for its potential applications in organic synthesis, scientific research, and laboratory experiments. 1-CPEB is composed of a cyclopentyl group and an ethynyl group bonded to a benzene ring. It has been studied for its unique properties, such as its low reactivity, high solubility, and low toxicity.
Scientific Research Applications
1-cyclopentyl-2-ethynylbenzene has been studied for its potential applications in scientific research. It has been used in the synthesis of various compounds, such as polymers, pharmaceuticals, and other organic molecules. It has also been studied for its potential use in drug delivery systems and as a catalyst for organic reactions. Additionally, this compound has been studied for its potential use in the synthesis of materials for use in medical devices, such as implants and prosthetics.
Mechanism of Action
1-cyclopentyl-2-ethynylbenzene has been studied for its potential use in organic reactions. It has been found to be a good catalyst for a variety of organic reactions, including the Sonogashira coupling reaction, the Ullmann reaction, and the Heck reaction. Additionally, this compound has been found to be a good substrate for a variety of organic reactions, such as the Wittig reaction and the Diels-Alder reaction.
Biochemical and Physiological Effects
This compound has been studied for its potential effects on biochemical and physiological processes. It has been found to be non-toxic and non-irritating to the skin, eyes, and respiratory system. Additionally, this compound has been found to be non-mutagenic and non-carcinogenic. It has also been found to have no effect on the reproductive system or development.
Advantages and Limitations for Lab Experiments
1-cyclopentyl-2-ethynylbenzene has several advantages for use in laboratory experiments. It is a low-cost compound that is easily synthesized and has a low toxicity. Additionally, this compound is a good substrate for a variety of organic reactions and can be used as a catalyst for a variety of reactions. However, this compound is a relatively low-reactivity compound and can be difficult to work with in some cases.
Future Directions
1-cyclopentyl-2-ethynylbenzene has several potential future directions for research. It has been studied for its potential use in organic synthesis and as a catalyst for a variety of organic reactions. Additionally, this compound could be studied for its potential use in drug delivery systems, as a substrate for organic reactions, and as a material for medical devices. Furthermore, this compound could be studied for its potential use in the synthesis of polymers, pharmaceuticals, and other organic molecules. Finally, this compound could be studied for its potential effects on biochemical and physiological processes, such as its potential toxicity, mutagenicity, and carcinogenicity.
Synthesis Methods
1-cyclopentyl-2-ethynylbenzene can be synthesized through several methods. One of the most common methods is the Sonogashira coupling reaction. This method involves the use of a palladium-catalyzed coupling of an alkynyl halide and an aryl halide in the presence of a base. This reaction is relatively simple and can be used to synthesize this compound in a short amount of time. Other methods for the synthesis of this compound include the use of the Suzuki coupling reaction, the Ullmann reaction, and the Heck reaction.
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-cyclopentyl-2-ethynylbenzene involves the alkylation of cyclopentylmagnesium bromide with 2-bromoethylbenzene followed by deprotonation of the resulting product with sodium hydride and subsequent elimination of hydrogen bromide.", "Starting Materials": [ "Cyclopentylmagnesium bromide", "2-bromoethylbenzene", "Sodium hydride" ], "Reaction": [ "Add cyclopentylmagnesium bromide to a solution of 2-bromoethylbenzene in anhydrous ether at low temperature", "Allow the reaction mixture to warm to room temperature and stir for several hours", "Quench the reaction with water and extract the organic layer", "Dry the organic layer over magnesium sulfate and concentrate under reduced pressure", "Add sodium hydride to the resulting product in anhydrous ether", "Stir the mixture at room temperature for several hours", "Heat the mixture to reflux and stir for several more hours", "Cool the mixture and quench with water", "Extract the organic layer and dry over magnesium sulfate", "Concentrate under reduced pressure to obtain 1-cyclopentyl-2-ethynylbenzene" ] } | |
| 2763756-61-0 | |
Molecular Formula |
C13H14 |
Molecular Weight |
170.3 |
Purity |
95 |
Origin of Product |
United States |
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